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Compound of Interest

Compound Name: Pelagiomicin C

Cat. No.: B1240805

Despite diligent searches of available scientific literature, the precise chemical structure of
Pelagiomicin C remains elusive. While its existence and classification as a phenazine
antibiotic were reported in 1997, detailed structural information, quantitative data, and specific
experimental protocols necessary for a comprehensive technical guide are not publicly
accessible in the reviewed literature.

Pelagiomicin C is part of a trio of antibiotic compounds, including Pelagiomicin A and B, first
identified from the marine bacterium Pelagiobacter variabilis. The initial discovery, published in
the Journal of Antibiotics, indicated that the structures of these compounds were determined
through spectroscopic data and chemical synthesis.[1] However, the specific structural details
for Pelagiomicin C are not provided in the abstract of this seminal paper, and the full text
containing this information could not be retrieved during the search process.

Subsequent searches for the chemical structure, IUPAC name, SMILES string, or synthesis
protocols for Pelagiomicin C have not yielded any further information. The scientific record, as
accessible through public databases, appears to lack the specific data required to fulfill the
user's request for an in-depth technical guide. This includes the absence of quantitative data
for tabulation, detailed experimental methodologies, and defined signaling pathways for
visualization.

Therefore, until the full details of the structure elucidation of Pelagiomicin C are published or
made more widely available, a comprehensive technical guide as requested cannot be
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constructed. Further investigation would require access to the full publication of the original
research article:

e Imamura, N., Nishijima, M., Takadera, T., Adachi, K., Sakai, M., & Sano, H. (1997). New
anticancer antibiotics, pelagiomicins, produced by a new marine bacterium Pelagiobacter
variabilis. The Journal of Antibiotics, 50(1), 8-12.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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